4-(5-Chloro-2-methoxy-phenyl)-5-(3-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-3-(3-chlorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H11Cl2N3OS/c1-21-13-6-5-11(17)8-12(13)20-14(18-19-15(20)22)9-3-2-4-10(16)7-9/h2-8H,1H3,(H,19,22)
• InChI Key: FHRWMNKSERVEJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N2C(=NNC2=S)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H11Cl2N3OS
• Molecular Weight: 352.2 g/mol

Description

4-(5-Chloro-2-methoxy-phenyl)-5-(3-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Scientific Research Applications

Enzymatic Inhibition and Antimicrobial Activity

A study by Arfan et al. (2018) focused on the synthesis of S-alkylated 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols, demonstrating their excellent cholinesterase inhibitory potential. These compounds were shown to possess significant anti-proliferative activity, making them potential candidates for further pharmacological exploration. The research highlights the versatility of triazole compounds in targeting enzymatic pathways relevant to various diseases (Arfan et al., 2018).

Corrosion Inhibition

Quraishi and Jamal (2002) explored the efficacy of fatty acid triazoles, including derivatives similar to 4-(5-Chloro-2-methoxy-phenyl)-5-(3-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol, as corrosion inhibitors for mild steel. Their findings demonstrated that these compounds are effective in reducing corrosion in acidic environments, showcasing their potential in industrial applications to enhance the longevity of metal components (Quraishi & Jamal, 2002).

Physicochemical Properties

Research by Saeed et al. (2019) on closely related 1,2,4-triazole-3-thione compounds, including structural analogs of 4-(5-Chloro-2-methoxy-phenyl)-5-(3-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol, provided insights into their crystal structures, energetic aspects, and supramolecular synthons. This study highlights the importance of understanding the molecular and crystallographic characteristics of triazole compounds for their application in material science and molecular engineering (Saeed et al., 2019).